Cas no 2688-98-4 (2-[([1,1'-Biphenyl]-2-yl)sulfanyl]aniline)

• Product Name: 2-[([1,1'-Biphenyl]-2-yl)sulfanyl]aniline
• CAS No: 2688-98-4
• MF: C₁₈H₁₅NS
• MW: 277.38340306282
• CID: 2838616
• PubChem ID: 13738469
• Update Time: 2025-04-21

2-[([1,1'-Biphenyl]-2-yl)sulfanyl]aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID70548065
• 2-[([1,1'-Biphenyl]-2-yl)sulfanyl]aniline
• 2688-98-4

• Inchi： 1S/C18H15NS/c19-16-11-5-7-13-18(16)20-17-12-6-4-10-15(17)14-8-2-1-3-9-14/h1-13H,19H2
• InChI Key： UEYNDLWLBUDAKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 277.09252066Da
• Monoisotopic Mass: 277.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.3Ų